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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biocompatibility of C-Flex®
thermoplastic elastomer (TPE) tubing, a material widely utilized in pharmaceutical and
biopharmaceutical applications for fluid processing. C-Flex® is recognized for its excellent heat
seal and sterile weld capabilities, making it a critical component in single-use assemblies.[1][2]
This document summarizes available data on its biocompatibility, including compliance with key
industry standards, and outlines the methodologies for the cited experiments.

Material Composition and Formulations

C-Flex® is a unique, patented thermoplastic elastomer designed to meet the stringent
demands of the medical, pharmaceutical, and biopharmaceutical industries.[3] It is formulated
to be free from latex rubber, polyvinyl chloride (PVC), silicone, polyurethane, and DEHP.[4] Key
formulations include C-Flex® 072 (opaque), C-Flex® 082 (translucent), and C-Flex® 374
(translucent), all of which are Animal-Derived Component-Free (ADCF).[2][3]

Biocompatibility Testing and Compliance
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C-Flex® tubing has been extensively tested and is fully characterized and validated according
to a variety of specifications, including United States Pharmacopeia (USP), International
Organization for Standardization (ISO), and European Pharmacopeia standards.[1][5] While
comprehensive validation guides and regulatory information overviews containing detailed test
results are available from the manufacturer, Saint-Gobain, this guide summarizes the publicly
available information.[6][7]

Summary of Biocompatibility Tests

The following tables provide a structured overview of the biocompatibility tests performed on C-
Flex® tubing and the general results.

Table 1: In Vivo Biocompatibility Test Compliance

C-Flex®
Test Standard Test Name . General Result
Formulation(s)

Biological Reactivity
USP <88> Class VI ] 072,082, 374 Pass[4][6]
Tests, In Vivo

Tests for Systemic No systemic toxicity
ISO 10993-11 o 072,082, 374
Toxicity observed[6]

Table 2: In Vitro Biocompatibility Test Compliance
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C-Flex®
Test Standard Test Name . General Result
Formulation(s)

Biological Reactivity
Tests, In Vitro 072,082, 374 Non-cytotoxic[8]
(Cytotoxicity)

USP <87>/1SO
10993-5

Selection of Tests for
ISO 10993-4 Interactions with 072,082, 374 Non-hemolytic[5]
Blood (Hemolysis)

Tests for Genotoxicity,

Carcinogenicity, and ]
ISO 10993-3 ] o 072,082, 374 Non-genotoxic[6]

Reproductive Toxicity

(Ames Genotoxicity)

Table 3: Physicochemical and Chemical Test Compliance

C-Flex®
Test Standard Test Name . General Result
Formulation(s)

European Rubber Closures for )
) ] 072,082, 374 Compliant[6]
Pharmacopeia 3.2.9 Containers

Experimental Protocols

Detailed experimental protocols are typically proprietary to the testing laboratories and the
manufacturer. However, this section describes the general methodologies for the key
biocompatibility tests based on the cited standards.

USP <88> Class VI - Biological Reactivity Tests, In Vivo

This standard assesses the biological reactivity of materials in vivo. The testing involves three
main procedures:

o Systemic Injection Test: Extracts of the C-Flex® tubing material are prepared using various
extraction fluids (e.g., saline, cottonseed oil) and injected intravenously into mice. The
animals are observed for any signs of toxicity over a period of 72 hours.
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e Intracutaneous Test: Extracts of the material are injected intracutaneously into rabbits. The
injection sites are observed for any signs of local irritation, such as erythema and edema, at
24, 48, and 72 hours post-injection.

o Implantation Test: The C-Flex® tubing material itself is implanted into the muscle tissue of
rabbits. After a period of at least 120 hours, the implantation sites are examined
macroscopically for signs of hemorrhage, necrosis, discoloration, and encapsulation.

A passing result for USP Class VI indicates that the material is considered non-toxic and
biocompatible for use in medical devices.[4]
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Material Extraction
(e.g., Saline, Cottonseed Oil)
Extract Preparation
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Extraction in Mammalian Cell Culture
Cell Culture Medium (e.g., L929 fibroblasts)

'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [C-Flex® Tubing: An In-depth Technical Guide to
Biocompatibility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167309/docs#c-flex-tubing-an-in-depth-technical-
guide-to-biocompatibility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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